5'-chlorospiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one

• IUPAC Name: 5'-chlorospiro[1,3-dioxolane-2,3'-1H-indole]-2'-one
• InChI: InChI=1S/C10H8ClNO3/c11-6-1-2-8-7(5-6)10(9(13)12-8)14-3-4-15-10/h1-2,5H,3-4H2,(H,12,13)
• InChI Key: OPFGQEXBZMZFKW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(O1)C3=C(C=CC(=C3)Cl)NC2=O
• Molecular Formula: C10H8ClNO3
• Molecular Weight: 225.63 g/mol

Description

5'-Chlorospiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one (C₁₀H₈ClNO₃) is a spirocyclic indolinone derivative featuring a 1,3-dioxolane ring fused at the C3 position of the indole moiety. It is synthesized via the condensation of 5-chloroisatin with ethylene glycol under acidic conditions . The compound exhibits a planar indolinone system (dihedral angle: 2.24° between rings) and a non-planar dioxolane ring in an envelope conformation (dihedral angle: 89.8° relative to the indolinone plane) . Its crystal structure is stabilized by intermolecular N–H⋯O hydrogen bonds, forming a 3D network .

Pharmacologically, it is a potent anticonvulsant, showing an ED₅₀ of 27.97 mg/kg in the maximal electroshock seizure (MES) test, outperforming other spirocyclic analogs . The 5'-chloro substituent enhances potency by balancing electronic and hydrophobic effects without steric hindrance .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5’-chlorospiro[1,3-dioxolane-2,3’-indol]-2’(1’H)-one typically involves the following steps:

Formation of the Indole Moiety: The indole ring can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Spirocyclization: The indole derivative undergoes a spirocyclization reaction with a suitable dioxolane precursor. This step often requires the presence of a strong acid catalyst, such as sulfuric acid, to facilitate the formation of the spirocyclic structure.

Chlorination: The final step involves the introduction of a chlorine atom to the indole ring. This can be achieved using chlorinating agents like thionyl chloride or phosphorus pentachloride under controlled conditions.

Industrial Production Methods

Industrial production of 5’-chlorospiro[1,3-dioxolane-2,3’-indol]-2’(1’H)-one may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow reactors and green chemistry principles are often employed to enhance efficiency and reduce waste.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the dioxolane ring or the indole ring, resulting in the formation of reduced analogs.

Substitution: The chlorine atom on the indole ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed for substitution reactions.

Major Products Formed

Oxidation: Oxidized derivatives with functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduced analogs with altered ring structures.

Substitution: Substituted derivatives with various functional groups replacing the chlorine atom.

Scientific Research Applications

5’-chlorospiro[1,3-dioxolane-2,3’-indol]-2’(1’H)-one has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a model compound for studying spirocyclic chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5’-chlorospiro[1,3-dioxolane-2,3’-indol]-2’(1’H)-one depends on its specific application:

Biological Activity: The compound may interact with cellular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects.

Chemical Reactivity: The spirocyclic structure and functional groups influence its reactivity, enabling it to participate in various chemical transformations.

Comparison with Similar Compounds

Spirocyclic Indolinones with Heterocyclic Modifications

The anticonvulsant activity of spirocyclic indolinones is highly sensitive to heterocyclic ring substitutions. Key analogs include:

Compound Name	Heterocycle	ED₅₀ (MES test, mg/kg)	TD₅₀ (mg/kg)	Key Structural Features	Reference
5'-Chlorospiro[1,3-dioxolane-2,3'-indolin]-2'-one	1,3-dioxolane	27.97	198.0	Chloro at C5'; planar indolinone
Spiro[1,3-dioxane-2,3'-indolin]-2'-one	1,3-dioxane	85.60	>300	Larger dioxane ring; reduced potency
Spiro[1,3-dithiolane-2,3'-indolin]-2'-one	1,3-dithiolane	43.20	225.0	Sulfur atoms; moderate activity
Spiro[indoline-3,2'-[1,3]-oxathiolan]-2-one	1,3-oxathiolane	112.30	>300	Mixed O/S heteroatoms; low activity

Key Findings :

• The 1,3-dioxolane ring (5'-Cl analog) provides optimal activity due to its smaller ring size and favorable electronic interactions.
• Expanding to 1,3-dioxane reduces potency (ED₅₀ increases 3-fold), likely due to increased steric bulk .
• Sulfur-containing analogs (dithiolane, oxathiolane) show moderate activity but higher toxicity (lower TD₅₀) .

Substituent Effects on the Indolinone Core

Substituents at the 5'-position significantly influence activity:

Compound Name	Substituent	ED₅₀ (MES test, mg/kg)	Notes	Reference
Spiro[1,3-dioxolane-2,3'-indolin]-2'-one	H	48.30	Lower potency than chloro analog
5'-Bromospiro[1,3-dioxolane-2,3'-indolin]-2'-one	Br	Not reported	Expected similar/higher lipophilicity
5'-Nitrospiro[1,3-dioxolane-2,3'-indolin]-2'-one	NO₂	Inactive	Electron-withdrawing group disrupts activity

Key Findings :

• Chloro at C5' maximizes potency by enhancing lipophilicity without steric interference .

Physicochemical and Structural Comparisons

Property	5'-Cl-dioxolane	Spiro-dioxane	Spiro-dithiolane
Molecular Weight (g/mol)	225.62	211.21	243.35
LogP (Predicted)	1.8	1.5	2.4
Hydrogen Bond Donors	1	1	1
Crystal System	Monoclinic	Not reported	Not reported
Dihedral Angle (Indolinone vs. Heterocycle)	89.8°	N/A	N/A

Structural Insights :

• The planar indolinone and orthogonal dioxolane in the 5'-Cl analog facilitate receptor binding via hydrogen bonding (N–H⋯O) .
• Higher LogP in dithiolane analogs may improve membrane permeability but increase toxicity .

Biological Activity

5'-Chlorospiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one is a compound of significant interest in medicinal chemistry due to its unique structural features and promising biological activities. This article provides a comprehensive overview of its biological activity, focusing on its anticonvulsant properties, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The compound features a spiro structure that connects a dioxolane ring with an indole moiety. Its molecular formula is $C_{10}H_{8}ClNO_{3}$, with a molecular weight of approximately 219.63 g/mol. The planar nature of the indolinone system and the envelope conformation of the dioxolane ring contribute to its biological activity by influencing interactions with biological targets .

Anticonvulsant Activity

Significant Findings:

• Seizure Protection: Research has demonstrated that 5'-chlorospiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one exhibits significant anticonvulsant activity. In animal models, it provided notable protection against seizures induced by maximal electroshock (MES), indicating its potential as an antiepileptic agent .
• Mechanism of Action: The precise mechanism through which this compound exerts its anticonvulsant effects is still under investigation; however, it is hypothesized to involve modulation of neurotransmitter systems and ion channels relevant to seizure activity.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the efficacy and safety profiles of this compound. Variations in the substituents on the indole and dioxolane rings can significantly affect biological activity.

Substituent	Effect on Activity
Chlorine at C5	Enhances anticonvulsant potency
Hydroxyl groups	May increase solubility and bioavailability
Alkyl substitutions	Can modify pharmacokinetics

Research indicates that modifications to the chlorine substituent can lead to derivatives with varying degrees of anticonvulsant activity. For instance, compounds lacking this halogen often show reduced efficacy in seizure models .

Case Studies and Experimental Evidence

Several studies have investigated the biological activity of 5'-chlorospiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one:

• In Vivo Studies: In a study involving rodent models, this compound was administered at various dosages to evaluate its protective effects against induced seizures. Results indicated a dose-dependent relationship where higher concentrations correlated with increased seizure protection .
• Comparative Analysis: In comparison to other known anticonvulsants, such as phenytoin and carbamazepine, 5'-chlorospiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one demonstrated comparable efficacy but with distinct pharmacological profiles that warrant further exploration for potential clinical use .

Q & A

Q. Advanced

• X-ray crystallography : Confirms the spiro junction geometry (e.g., monoclinic I2/c space group, a = 18.266 Å, β = 92.855°) .
• Vibrational spectroscopy : IR peaks at 1720 cm⁻¹ (C=O stretch) and 1100 cm⁻¹ (C-O-C dioxolane) validate functional groups.
• NMR : ¹³C NMR shows distinct spiro carbon signals at δ 95–100 ppm .

How can computational modeling predict its drug-likeness and target interactions?

Q. Advanced

• Molecular docking : Use tools like AutoDock Vina to screen against targets (e.g., NMDA receptors or GABA transaminase). The compound’s dioxolane ring shows hydrogen bonding with Arg485 in GABA-A receptors .
• ADMET prediction : SwissADME calculates LogP ~2.1 (optimal for blood-brain barrier penetration) but flags moderate hepatic toxicity .
• MD simulations : Assess stability of ligand-receptor complexes over 100 ns trajectories using GROMACS .

What structural modifications enhance anticonvulsant activity?

Advanced
SAR studies reveal:

• 5'-Chloro substitution : Critical for activity; replacing Cl with Br or F reduces potency by 40–60% .
• Dioxolane ring expansion : Spiro[1,3-dioxane] analogs show lower efficacy (ED₅₀ >50 mg/kg).
• Indole substitution : Adding electron-withdrawing groups (e.g., nitro) at position 7 improves metabolic stability .
  Table 2 : ED₅₀ values for key analogs

Substituent	ED₅₀ (mg/kg)
5'-Cl	27.97
5'-Br	46.82
Spiro[1,3-dioxane]	58.34

What analytical methods validate purity and stability?

Q. Advanced

• HPLC : Use C18 columns with 70:30 acetonitrile/water (0.1% TFA) at 254 nm; retention time ~8.2 min .
• Forced degradation studies : Expose to heat (60°C), light (UV), and acidic/basic conditions to identify degradation products (e.g., hydrolysis of dioxolane to ketone).
• Mass spectrometry : HRMS confirms molecular ion [M+H]⁺ at m/z 226.03 .

How do in vitro assays correlate with in vivo anticonvulsant efficacy?

Q. Advanced

• In vitro : Patch-clamp assays on hippocampal neurons show 50% inhibition of Na⁺ currents at 10 μM.
• In vivo : Dose-linear PK profiles in mice (Cmax = 1.2 μg/mL at 30 mg/kg) correlate with MES results.
• Discrepancies : Poor solubility (<0.1 mg/mL in water) may limit in vivo bioavailability despite strong in vitro activity .

What are the key challenges in scaling up synthesis for preclinical studies?

Q. Advanced

• Byproduct formation : Spiro vs. linear product ratio depends on stoichiometry of diol and reaction pH.
• Purification : Traditional column chromatography is time-consuming; switch to recrystallization from ethanol/water (purity >98%) .
• Stability : Hydrolytic degradation in aqueous buffers requires lyophilization and storage at -20°C .